Cas no 2143042-41-3 (trans-2-(Morpholin-4-yl)cyclobutan-1-ol)

• Product Name: trans-2-(Morpholin-4-yl)cyclobutan-1-ol
• CAS No: 2143042-41-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5040845
• Update Time: 2025-10-29

trans-2-(Morpholin-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(morpholin-4-yl)cyclobutan-1-ol
• (1R,2R)-2-morpholin-4-ylcyclobutan-1-ol
• trans-2-(Morpholin-4-yl)cyclobutan-1-ol

• Inchi： 1S/C8H15NO2/c10-8-2-1-7(8)9-3-5-11-6-4-9/h7-8,10H,1-6H2/t7-,8-/m1/s1
• InChI Key： IQICDDOZUFNCIJ-HTQZYQBOSA-N
• SMILES： O[C@@H]1CC[C@H]1N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7

Additional information on trans-2-(Morpholin-4-yl)cyclobutan-1-ol

trans-2-(Morpholin-4-yl)cyclobutan-1-ol (CAS No. 2143042-41-3)

trans-2-(Morpholin-4-yl)cyclobutan-1-ol, also known by its CAS registry number 2143042-41-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a morpholine ring and a cyclobutanol moiety, making it a unique compound with potential applications in drug discovery and material science. The trans configuration of the molecule adds an additional layer of complexity, influencing its physical properties and reactivity.

The morpholine ring, a six-membered heterocyclic structure containing one oxygen atom, is a well-known motif in medicinal chemistry due to its ability to form hydrogen bonds and its lipophilic properties. In trans-2-(Morpholin-4-yl)cyclobutan-1-ol, the morpholine group is attached to the cyclobutanol ring at the 2-position, creating a rigid structure that can potentially interact with biological targets in a specific manner. Recent studies have highlighted the importance of such rigid structures in enhancing the binding affinity of small molecules to their intended targets.

The cyclobutanol moiety, on the other hand, introduces strain into the molecule due to the inherent ring strain of the four-membered ring. This strain can lead to unique reactivity and conformational preferences, which are critical in determining the compound's behavior in both synthetic and biological contexts. Researchers have explored the use of strained rings like cyclobutanol in designing novel antibiotics and antiviral agents, where precise molecular interactions are crucial.

In terms of synthesis, trans-2-(Morpholin-4-yl)cyclobutan-1-ol can be prepared through various routes, including ring-closing reactions and stereocontrolled additions. Recent advancements in asymmetric catalysis have enabled the selective formation of the trans isomer, ensuring high enantiomeric purity. This has been particularly beneficial for studies requiring precise stereochemical control, such as those involving enzyme inhibition or receptor binding assays.

The compound has shown promise in preliminary biological evaluations. For instance, studies have demonstrated its ability to modulate ion channels, which are key targets in treating conditions such as epilepsy and pain. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, suggesting potential applications in central nervous system disorders. These findings underscore the importance of further research into its pharmacokinetic and pharmacodynamic properties.

From a materials science perspective, trans-2-(Morpholin-4-yl)cyclobutan-1ol exhibits interesting physical properties that make it a candidate for advanced materials development. Its combination of rigidity and flexibility could be harnessed in creating polymers with tailored mechanical properties or liquid crystals with unique alignment behaviors.

In conclusion, trans-2-(Morpholin_4_yl)cyclobutan_1_ol (CAS No. 2143042_41_3) stands as a versatile compound with diverse potential applications across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing our understanding of molecular design and function.